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Compound of Interest

Compound Name: Antibacterial agent 265

Cat. No.: B020404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 265, identified by the CAS number 112811-72-0, is chemically known as

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. This

molecule belongs to the fluoroquinolone class of antibiotics, a group renowned for its broad-

spectrum antibacterial activity. It serves as a crucial intermediate in the synthesis of more

complex fluoroquinolone antibiotics, including Moxifloxacin and Gatifloxacin.[1][2] The structural

integrity of this core, particularly the carboxylic acid group at the C-3 position, is paramount for

its antibacterial efficacy.[3][4] This technical guide provides a comprehensive overview of its

synthesis, mechanism of action, antibacterial spectrum, and relevant experimental protocols.
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Property Value

IUPAC Name
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-

dihydroquinoline-3-carboxylic acid

Synonyms
Antibacterial agent 265, Moxifloxacin

intermediate

CAS Number 112811-72-0

Molecular Formula C₁₄H₁₁F₂NO₄

Molecular Weight 295.24 g/mol

Appearance White or almost white crystalline powder

Mechanism of Action: Targeting Bacterial DNA
Replication
As a member of the fluoroquinolone class, Antibacterial agent 265 exerts its bactericidal

effects by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase

(topoisomerase II) and topoisomerase IV.[5]

Inhibition of DNA Gyrase: In Gram-negative bacteria, the primary target is DNA gyrase. This

enzyme is responsible for introducing negative supercoils into the bacterial DNA, a critical

step for relieving torsional stress during DNA replication and transcription. By binding to the

enzyme-DNA complex, the agent stabilizes the cleaved DNA strands, leading to a cessation

of replication and ultimately, cell death.

Inhibition of Topoisomerase IV: In Gram-positive bacteria, topoisomerase IV is the main

target. This enzyme is crucial for the decatenation of daughter chromosomes following DNA

replication. Inhibition of topoisomerase IV prevents the separation of newly replicated

chromosomes, leading to a lethal disruption of cell division.

The interaction of the fluoroquinolone with these enzymes creates a toxic ternary complex,

effectively converting these essential enzymes into cellular poisons.
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Inhibition by Antibacterial Agent 265
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Start: Dissolve Ester
in Methanol

Add 36% HCl
dropwise

Heat to 65°C
for 15 hours

Cool to 10°C
for 2 hours

Vacuum Filtration

Wash with cold
Methanol

Dry under vacuum
at 60°C for 8 hours

End: Final Product

Prepare serial dilutions
of Agent 265 in a

96-well plate

Add standardized
bacterial inoculum

to each well

Include positive and
negative controls

Incubate at 37°C
for 18-24 hours

Visually determine the MIC
(lowest concentration with

no visible growth)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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